Cas no 4271-09-4 (2,2''-bi-1,3-benzothiazole)

2,2''-bi-1,3-benzothiazole structure

Product Name:2,2''-bi-1,3-benzothiazole

CAS No:4271-09-4

Molecular Formula:C₁₄H₈N₂S₂

Molecular Weight:268.35672

CID:928354

PubChem ID:350151

2,2''-bi-1,3-benzothiazole Properties

Names and Identifiers

- 2,2''-bi-1,3-benzothiazole
- MCULE-9168345241; ZINC00041120; 2,2'-Bibenzothiazole; SureCN827403; 2,2'-bi(1,3-benzothiazole); 2,2'-bisbenzothiazole; 2,2'-dibenzothiazolyl; 2,2'-bibenzo[d]thiazole; 2,2'-dibenzothiazole; 5004P; [2,2']bibenzothiazolyl; AKOS001185010; NSC507740; AC1L6VNT; 2,2'-bibenzothiazole;
- YJVXQQKAUCYQIP-UHFFFAOYSA-N
- DB-226757
- Z57213815
- AKOS001185010
- 4271-09-4
- SR-03000002918
- NSC-507740
- CHEMBL4530908
- 2-(1,3-benzothiazol-2-yl)-1,3-benzothiazole
- SCHEMBL827403
- DTXSID40325446
- SR-03000002918-1
- NSC507740
- bibenzothiazole
- 2,2'-Bibenzothiazole
- +Expand
- InChIKey： YJVXQQKAUCYQIP-UHFFFAOYSA-N
- Inchi： InChI=1S/C14H8N2S2/c1-3-7-11-9(5-1)15-13(17-11)14-16-10-6-2-4-8-12(10)18-14/h1-8H
- SMILES： C1=CC=C2C(=C1)N=C(S2)C3=NC4=CC=CC=C4S3

Computed Properties

Exact Mass: 268.01304
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 268.01289061g/mol
Heavy Atom Count: 18
Complexity: 282
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.5
Topological Polar Surface Area: 82.3Å²

Experimental Properties

LogP: 4.57300
PSA: 25.78

2,2''-bi-1,3-benzothiazole Synthesis

Synthetic Circuit 1

22388-07-4

67-66-3

4271-09-4

2179-57-9

592-88-1

95-16-9

302915-15-7

Reaction Conditions

1.1R:Bu4N+ •Br-
1.2R:NaOH, S:H2O

Reference

: Reactions of 2-allylthiobenzimidazole, -oxazole, -thiazole, and the isomeric thiones with dichlorocarbene

By Ramazanova, P. A. et al, Chemistry of Heterocyclic Compounds (New York(Translation of Khimiya Geterotsiklicheskikh Soedinenii, 2000, 36(2), 201-206

2,2''-bi-1,3-benzothiazole Raw materials

Benzothiazole,2-(2-propen-1-ylthio)-

2,2''-bi-1,3-benzothiazole Preparation Products

2,2''-bi-1,3-benzothiazole Related Literature

1. Thermolysis of o-nitro- and 2,4-dinitro-phenoxyacetic acids and related compounds

R. S. Goudie,P. N. Preston J. Chem. Soc. C 1971 1718
2. Displacement of η5-cyclopentadienyl ligands from half-sandwich C,C-(NHC-cyanoalkyl)–nickel(ii) metallacycles: further insight into the structure of the resulting Cp-free nickelacycles and a catalytic activity study

Bernardo de P. Cardoso,Jean-Marie Bernard-Schaaf,Saurabh Shahane,Luis F. Veiros,Michael J. Chetcuti,Vincent Ritleng Dalton Trans. 2018 47 1535
3. Solid state conformations of symmetrical aromatic biheterocycles: an X-ray crystallographic investigation

Christopher M. Fitchett,Chris Richardson,Peter J. Steel Org. Biomol. Chem. 2005 3 498
4. Copper and cobalt co-catalyzed aerobic oxidative cross-dehydrogenative coupling reaction of (benzo)azoles

Yanrong Li,Fen Qian,Xia Ge,Tao Liu,Hitesh B. Jalani,Hongjian Lu,Guigen Li Green Chem. 2019 21 5797

4271-09-4 (2,2''-bi-1,3-benzothiazole) Related Products

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